![molecular formula C5H10N2O2 B1598789 (1E,5E)-N,N'-dihydroxypentane-1,5-diimine CAS No. 6635-57-0](/img/structure/B1598789.png)
(1E,5E)-N,N'-dihydroxypentane-1,5-diimine
Overview
Description
Scientific Research Applications
Electrochemical Reduction of 1,5-Dihalopentanes at Carbon Cathodes
Studies on electrochemical reduction of various dihalopentanes, including 1,5-dibromo-, 1,5-diiodo-, 1-bromo-5-chloro-, and 1-chloro-5-iodopentane, have been performed. The research focuses on the use of carbon electrodes in dimethylformamide, revealing products like cyclopentane, n-pentane, 1-pentene, and others through intramolecular cyclization and electrolysis processes (Pritts & Peters, 1994).
Catalysis and Derivative Production
Palladium/Carbon dioxide cooperative catalysis
This paper discusses the one-pot production of diketone derivatives from carbohydrates using Pd/C-catalyzed hydrogenation in water under CO2. The process yields various compounds, including 1-hydroxypentane-2,5-dione, highlighting the reversible in situ formation of carbonic acid assisting the catalysis process (Liu et al., 2014).
Theoretical Studies on Thermal Rearrangements
Theoretical study of thermal rearrangements of 1-hexen-5-yne, 1,2,5-hexatriene, and 2-methylenebicyclo[2.1.0]pentane
Employing methods like DFT and CASSCF, this research provides a theoretical account of the thermal rearrangements of certain compounds, offering insights into pyrolysis experiments and theoretical kinetic modelings (Bozkaya & Özkan, 2012).
Synthesis Processes
Process Improvement on the Synthesis of Pentamidine
This study discusses the synthesis of Pentamidine, a compound derived from 1,5-bis[4-(methoxyiminoyl)phenoxy]pentane. The synthesis involves steps like ammonolysis, revealing the structure confirmed by 1H NMR, IR, and MS (Xiu-feng, 2009).
Radical Reactions and Polymer Synthesis
Synthesis of Tetrahydrofurans by a Tandem Hydrogen Atom Abstraction/Radical Nucleophilic Displacement Sequence
This paper reports on the reaction of 5-(N-phthalimidoxy)-1-phenyl-1-(diphenylphosphatoxy)pentanes with triphenyltin hydride and AIBN, resulting in alkoxy radicals that undergo 1,5-hydrogen atom abstraction to yield tetrahydrofurans (Crich, Huang, & Newcomb, 1999).
Applications in Fuel and Energy
Experimental evaluation of a diesel engine running on the blends of diesel and pentanol
This study evaluates engine performance and exhaust emission characteristics of a diesel engine fueled with diesel-1-pentanol blends. It emphasizes the potential of 1-pentanol in diesel engines for emissions and power generation (Yilmaz & Atmanli, 2017).
Mechanism of Action
Target of Action
Glutaraldehyde Dioxime, also known as Glutaraldehydedioxime or (1E,5E)-N,N’-dihydroxypentane-1,5-diimine or (1E,5e)-pentanedial dioxime, primarily targets proteins . It is known to react rapidly with amine groups at around neutral pH .
Mode of Action
The compound interacts with its targets through a process known as cross-linking . This involves the formation of covalent bonds between different protein molecules, leading to the creation of a network of interconnected proteins . The cross-linking process can occur through several means such as aldol condensation or Michael-type addition .
Biochemical Pathways
The cross-linking of proteins by Glutaraldehyde Dioxime can affect various biochemical pathways. It can lead to changes in protein structure and function, potentially impacting processes such as enzyme activity, signal transduction, and cellular adhesion . .
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Glutaraldehyde Dioxime is currently limited . .
Result of Action
The cross-linking of proteins by Glutaraldehyde Dioxime can result in significant changes at the molecular and cellular levels. This includes alterations in protein structure and function, changes in cellular morphology, and potential impacts on cell viability . In particular, the compound is known for its use as a disinfectant and sterilizer , reflecting its ability to inactivate microorganisms by cross-linking their proteins .
Action Environment
The action of Glutaraldehyde Dioxime can be influenced by various environmental factors. For instance, the compound’s reactivity with proteins can be affected by conditions such as pH , concentration , and temperature . Additionally, the compound’s action can be influenced by the presence of other substances in the environment. For example, it has been shown that the compound’s efficacy as a biocide can be enhanced by the addition of food-grade green chemical d-limonene .
properties
IUPAC Name |
(NE)-N-[(5E)-5-hydroxyiminopentylidene]hydroxylamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2O2/c8-6-4-2-1-3-5-7-9/h4-5,8-9H,1-3H2/b6-4+,7-5+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVRPCDNPQAKCNP-YDFGWWAZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC=NO)CC=NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(C/C=N/O)C/C=N/O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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